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Compound of Interest

Compound Name:
tert-Butyl (4-

cyanocyclohexyl)carbamate

CAS No.: 873537-32-7

Cat. No.: B1391479

Get Quote

An In-depth Technical Guide to the Characterization of Boc-Protected 4-

Aminocyclohexanecarbonitrile

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the essential characterization of Boc-protected 4-

aminocyclohexanecarbonitrile. This key intermediate is increasingly utilized in the synthesis of

complex molecules within medicinal chemistry and materials science.[1][2] A thorough

understanding of its analytical profile is paramount for ensuring the quality, consistency, and

success of multi-step synthetic endeavors.[3]

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, providing

a robust and reliable method for protecting amines.[4][5] Its stability to a wide range of reaction

conditions, coupled with its straightforward removal under mild acidic conditions, makes it an

invaluable tool in the synthesis of pharmaceuticals and other high-value chemical entities.[6]

This document provides field-proven protocols and expert insights into the definitive analytical

characterization of Boc-protected 4-aminocyclohexanecarbonitrile.
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Physicochemical and Structural Properties
The introduction of the Boc group significantly alters the physical properties of the parent 4-

aminocyclohexanecarbonitrile, primarily by increasing its lipophilicity and molecular weight.[6]

These properties influence its solubility, handling, and chromatographic behavior.

Table 1: Physicochemical Properties

Property Value

Molecular Formula C₁₂H₂₀N₂O₂

Molecular Weight 224.30 g/mol

Appearance Expected to be a white to off-white solid

Solubility

Good solubility in common organic solvents

(e.g., DCM, EtOAc, MeOH); Insoluble in water.

[6]

IUPAC Name tert-butyl (4-cyanocyclohexyl)carbamate

CAS Number
Not broadly indexed; specific isomers may have

unique identifiers.

Synthetic Overview: The Logic of Protection
The standard synthesis involves the reaction of 4-aminocyclohexanecarbonitrile with di-tert-

butyl dicarbonate (Boc₂O) in the presence of a suitable base, such as triethylamine or sodium

bicarbonate, in an appropriate solvent system.[6][7] This reaction forms a stable carbamate

linkage, effectively masking the nucleophilicity of the amine and preventing it from engaging in

undesired side reactions during subsequent synthetic transformations.[4]
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Reactants

Process Outcome
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Sample Preparation HPLC System

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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